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Compound of Interest

Compound Name: 1-Butyl-2-methylindole

Cat. No.: B1274270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butyl-2-methylindole is a substituted indole derivative. The indole scaffold is a core

component of various biologically active compounds, and its derivatives are of significant

interest in pharmaceutical research and development for their potential therapeutic

applications, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4][5]

Accurate and reliable analytical methods are essential for the identification, quantification, and

quality control of such compounds. Gas chromatography-mass spectrometry (GC-MS) is a

powerful technique for the analysis of volatile and semi-volatile compounds like 1-Butyl-2-
methylindole, offering high sensitivity and specificity. This document provides a detailed

protocol for the GC-MS analysis of 1-Butyl-2-methylindole.

Quantitative Data Summary
The following table summarizes key quantitative data for the GC-MS analysis of 1-Butyl-2-
methylindole.
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Parameter Value Reference

Molecular Formula C₁₃H₁₇N [6]

Molecular Weight 187.29 g/mol [6]

CAS Number 42951-35-9 [6]

Retention Index 1618 [6]

Characteristic Mass Fragments

(m/z)

Molecular Ion [M]⁺ 187 [6]

Base Peak (Predicted) 144 Predicted

Other Fragments (Predicted) 130, 115 Predicted

Note: Predicted fragmentation is based on typical electron ionization (EI) fragmentation

patterns of N-alkylindoles, which often involve cleavage of the alkyl chain.[7]

Experimental Protocol
This protocol outlines the sample preparation, GC-MS instrumentation, and data analysis for

the qualitative and quantitative analysis of 1-Butyl-2-methylindole.

1. Sample Preparation

Standard Solution: Prepare a stock solution of 1-Butyl-2-methylindole at a concentration of

1 mg/mL in a suitable volatile solvent such as methanol or ethyl acetate.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock

solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

Sample Extraction (from a matrix):

To 1 mL of the sample matrix (e.g., plasma, reaction mixture), add 2 mL of ethyl acetate.

Vortex for 1 minute to ensure thorough mixing.
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Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the upper organic layer to a clean vial.

Evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase solvent.

Transfer the final solution to a GC-MS autosampler vial.

2. GC-MS Instrumentation and Conditions

The following parameters are provided as a starting point and may require optimization for

specific instruments.

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar

column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 15 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C.
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Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

Mass Scan Range: m/z 40-450.

3. Data Analysis

Qualitative Analysis: Identify 1-Butyl-2-methylindole in the sample chromatogram by

comparing its retention time and mass spectrum with that of a reference standard. The mass

spectrum should exhibit the characteristic molecular ion at m/z 187 and expected

fragmentation pattern.

Quantitative Analysis: Create a calibration curve by plotting the peak area of a characteristic

ion (e.g., m/z 144 or 187) against the concentration of the calibration standards. Determine

the concentration of 1-Butyl-2-methylindole in the samples by interpolating their peak areas

on the calibration curve.
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GC-MS Analysis Workflow for 1-Butyl-2-methylindole
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Caption: Workflow for the GC-MS analysis of 1-Butyl-2-methylindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. benchchem.com [benchchem.com]

3. digital.car.chula.ac.th [digital.car.chula.ac.th]

4. rjpn.org [rjpn.org]

5. mdpi.com [mdpi.com]

6. spectrabase.com [spectrabase.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: GC-MS Analysis of 1-Butyl-2-
methylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274270#protocol-for-the-gc-ms-analysis-of-1-butyl-
2-methylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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